N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide
Overview
Description
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide (HMB-2M) is an organic compound that is used in various scientific research applications. It is a member of the benzothiadiazole family and has a variety of properties and effects that make it useful in a range of experiments. HMB-2M is a relatively new compound and has been the subject of numerous studies in recent years.
Scientific Research Applications
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide has a variety of scientific research applications. It has been used in studies of protein folding, enzyme inhibition, and drug delivery. It has also been used in studies of the effects of oxidative stress on cells and has been studied for its potential as an anticancer agent.
Mechanism of Action
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide has been found to interact with proteins and enzymes in a variety of ways. It has been found to bind to certain proteins and enzymes, and it can also inhibit the activity of certain enzymes. It has also been found to interact with certain receptors and to modulate their activity.
Biochemical and Physiological Effects
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes, to affect the folding of proteins, and to interact with certain receptors. It has also been found to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide has several advantages for laboratory experiments. It is relatively easy to synthesize, it is relatively stable, and it has a variety of effects that can be studied. However, it is also relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for research on N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide. These include further studies of its mechanism of action, its effects on proteins and enzymes, and its potential applications in drug delivery and cancer therapy. Additionally, further research could be done on its effects on oxidative stress and its potential as an anti-inflammatory agent. Finally, further studies could be done on its potential applications in other areas, such as cosmetics and food science.
Synthesis Methods
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide can be synthesized in the laboratory by a reaction between 2-hydroxy-3-methoxy-2-methylpropyl-5-carboxamide and 2-amino-1,3-benzothiadiazole. This reaction takes place in the presence of a catalyst and yields the desired compound in a high yield.
properties
IUPAC Name |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O3S/c1-12(17,7-18-2)6-13-11(16)8-3-4-9-10(5-8)15-19-14-9/h3-5,17H,6-7H2,1-2H3,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDYGGCXRMKECIA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC2=NSN=C2C=C1)(COC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-3-methoxy-2-methylpropyl)-2,1,3-benzothiadiazole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chloro-4-methylphenyl)-2-({4-oxo-6-[(1,2,3,4-tetrahydroisoquinolin-2-yl)methyl]-4H-pyran-3-yl}oxy)acetamide](/img/structure/B6494399.png)
![2-methyl-4-{4-[4-(pyrimidin-2-yloxy)benzoyl]piperazin-1-yl}-6-(pyrrolidin-1-yl)pyrimidine](/img/structure/B6494402.png)
![2-({4-oxo-6-[(1,2,3,4-tetrahydroquinolin-1-yl)methyl]-4H-pyran-3-yl}oxy)-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B6494407.png)
![3,5-dimethoxy-N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzamide](/img/structure/B6494415.png)
![8-ethoxy-N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-oxo-2H-chromene-3-carboxamide](/img/structure/B6494427.png)
![5-fluoro-2-methoxy-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide](/img/structure/B6494430.png)
![2-{2-[(3,5-dimethoxyphenyl)methanesulfonyl]-1H-1,3-benzodiazol-1-yl}-1-(4-methylpiperidin-1-yl)ethan-1-one](/img/structure/B6494435.png)
![N-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-4-(pyrrolidine-1-sulfonyl)benzamide](/img/structure/B6494436.png)
![2-(ethanesulfonyl)-N-(6-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-2-yl)methyl]benzamide](/img/structure/B6494441.png)
![N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-(pyrrolidine-1-sulfonyl)benzamide hydrochloride](/img/structure/B6494449.png)
![N'-(3-methoxyphenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]ethanediamide](/img/structure/B6494487.png)